2,4-Dichloro-6-isopropoxypyrimidine
Overview
Description
2,4-Dichloro-6-isopropoxypyrimidine (DCPP) is a chemical compound that is widely used in scientific research for various purposes. It is a heterocyclic organic compound that belongs to the pyrimidine family. DCPP is a white to light yellow crystalline powder that is soluble in organic solvents. It has a molecular formula of C8H9Cl2N2O and a molecular weight of 220.08 g/mol.
Mechanism of Action
2,4-Dichloro-6-isopropoxypyrimidine acts as an inhibitor of dihydroorotate dehydrogenase (DHODH), which is an enzyme that catalyzes the fourth step in the de novo pyrimidine biosynthesis pathway. DHODH is an essential enzyme for the growth and proliferation of cells, and its inhibition leads to a decrease in the production of pyrimidine nucleotides and ultimately cell death.
Biochemical and Physiological Effects:
This compound has been shown to have antiproliferative and cytotoxic effects on various cancer cell lines. It has also been shown to have anti-inflammatory and immunomodulatory effects. This compound has been found to inhibit the growth of Plasmodium falciparum, the parasite responsible for malaria.
Advantages and Limitations for Lab Experiments
2,4-Dichloro-6-isopropoxypyrimidine is a versatile compound that can be used in a wide range of scientific research applications. Its synthesis is relatively simple and can be carried out using readily available reagents. However, this compound is a toxic compound and should be handled with care. It also has limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research involving 2,4-Dichloro-6-isopropoxypyrimidine. One area of interest is the development of new drugs that target DHODH for the treatment of various diseases, including cancer and malaria. Another area of interest is the synthesis of new pyrimidine derivatives for use in materials science and other applications. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential as a tool for scientific research.
Scientific Research Applications
2,4-Dichloro-6-isopropoxypyrimidine is widely used in scientific research as a building block for the synthesis of various organic compounds. It is used in the development of new drugs, agrochemicals, and materials. This compound is also used as a reagent in organic synthesis for the preparation of various pyrimidine derivatives.
properties
IUPAC Name |
2,4-dichloro-6-propan-2-yloxypyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8Cl2N2O/c1-4(2)12-6-3-5(8)10-7(9)11-6/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYQRVCCQVPPTNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC(=NC(=N1)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70744641 |
Source
|
| Record name | 2,4-Dichloro-6-[(propan-2-yl)oxy]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70744641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1026787-89-2 |
Source
|
| Record name | 2,4-Dichloro-6-[(propan-2-yl)oxy]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70744641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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